Cas no 2227761-76-2 (tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate
• CAS No: 2227761-76-2
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6429574
• PubChem ID: 165623737
• Update Time: 2025-10-21

tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate
• 2227761-76-2
• EN300-1889039
• tert-butyl N-{1-[(1S)-1-hydroxyethyl]cyclobutyl}carbamate

• Inchi： 1S/C11H21NO3/c1-8(13)11(6-5-7-11)12-9(14)15-10(2,3)4/h8,13H,5-7H2,1-4H3,(H,12,14)/t8-/m0/s1
• InChI Key： IJBGZUGMKPNKEE-QMMMGPOBSA-N
• SMILES： O[C@@H](C)C1(CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate

Research Brief on tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate (CAS: 2227761-76-2) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate (CAS: 2227761-76-2) has recently emerged as a significant intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents. This chiral cyclobutyl derivative has shown promising applications in medicinal chemistry due to its unique structural features that enable precise stereochemical control in drug design. Recent studies highlight its role as a key building block for protease inhibitors and other biologically active molecules targeting challenging disease pathways.

Structural analysis reveals that the tert-butyl carbamate group provides excellent protection for the amine functionality while maintaining synthetic versatility, and the (1S)-1-hydroxyethyl moiety introduces a crucial stereocenter that influences biological activity. The cyclobutyl ring system, though less common than cyclohexyl or cyclopentyl analogs, offers distinct conformational constraints that can enhance target binding specificity. Several research groups have exploited these properties to develop compounds with improved pharmacokinetic profiles.

In synthetic methodology developments, researchers have optimized the preparation of 2227761-76-2 through asymmetric hydrogenation approaches, achieving excellent enantiomeric excess (>99% ee) using chiral ruthenium catalysts. Recent process chemistry improvements have demonstrated scalable routes with reduced metal catalyst loadings (as low as 0.05 mol%), addressing previous limitations in large-scale production. These advances have enabled broader evaluation of this scaffold in drug discovery programs.

Biological evaluations of derivatives containing this structural motif have shown particular promise in oncology targets. A 2023 study published in the Journal of Medicinal Chemistry reported potent inhibitory activity (IC50 = 3.2 nM) against a challenging kinase target when this scaffold was incorporated into the inhibitor design. The researchers attributed this enhanced activity to the optimal spatial positioning of pharmacophores enabled by the cyclobutyl ring's angle strain, which forced the molecule into a bioactive conformation.

Emerging applications also include the compound's use as a precursor for novel PET radiotracers, where its ability to introduce a chiral center adjacent to potential radiolabeling sites has proven valuable. Recent preclinical imaging studies have demonstrated improved tumor uptake and retention when using derivatives of 2227761-76-2 compared to previous generation tracers, suggesting potential diagnostic applications in oncology.

Safety and ADME profiling of related compounds indicate that this scaffold generally exhibits favorable metabolic stability, with microsomal half-lives exceeding 60 minutes in human liver microsome assays. The tert-butyl carbamate group appears to protect against rapid first-pass metabolism while still allowing for controlled release of active amine-containing metabolites. These properties make it particularly attractive for oral drug development programs.

Future research directions highlighted in recent publications include exploring this scaffold's potential in targeted protein degradation (PROTACs) and covalent inhibitor design. The cyclobutyl ring's strain energy may facilitate novel binding modes with E3 ligases, while the hydroxyethyl group offers a handle for linker attachment in bifunctional molecules. Several pharmaceutical companies have included derivatives of 2227761-76-2 in their proprietary compound libraries, suggesting growing industry interest in this chemical space.

In conclusion, tert-butyl N-{1-(1S)-1-hydroxyethylcyclobutyl}carbamate represents a versatile and pharmacologically relevant scaffold that continues to enable innovations in drug discovery. Its unique combination of stereochemical control, synthetic accessibility, and favorable physicochemical properties positions it as a valuable building block for addressing current challenges in medicinal chemistry. Ongoing research is expected to further expand its applications across multiple therapeutic areas.